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Compound of Interest

2-(3-(Dimethylamino)-1-
Compound Name:
methoxyallylidene)malononitrile

Cat. No. B135978

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitrile, a versatile organic compound with significant potential in
various scientific and therapeutic fields. This document details its chemical identity,
physicochemical properties, synthesis, and its role in modulating cellular signaling pathways.

Chemical Identity and Synonyms

2-(3-(Dimethylamino)-1-methoxyallylidene)malononitrile is a nitrile-functionalized organic
compound. For clarity and comprehensive database searching, a list of its synonyms and
identifiers is provided below.
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Identifier Type

Value

Systematic Name

2-(3-(Dimethylamino)-1-

methoxyallylidene)malononitrile

CAS Number

95689-38-6

Molecular Formula

CoH11N30

Molecular Weight

177.21 g/mol [1]

IUPAC Name

2-[(E)-3-(dimethylamino)-1-

methoxyallylidene]propanedinitrile

Synonyms

2-[3-(DIMETHYLAMINO)-1-METHOXY-2-
PROPENYLIDENE]JMALONONITRILE, 1,1-
Dicyano-2-methoxy-4-dimethylamino-1,3-
butadiene, AURORA KA-6309, 1,1-dicyano-4-
(N,N-dimethylamino)-2-methoxy-1,3-butadiene,
(E)-2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitril

Physicochemical and Spectroscopic Data

The following table summarizes the key physicochemical and available spectroscopic data for

2-(3-(Dimethylamino)-1-methoxyallylidene)malononitrile and its closely related analogs.
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Property Value
Melting Point 130 °C[1]
Boiling Point 323.1 °C[1]
Density 1.078 g/cm3

N Soluble in chlorinated solvents such as
Solubility ]

dichloromethane.[1]

Appearance Orange solid

1H NMR (CDCls, 400 MHz) of 2-(4-

(Dimethylamino)benzylidene)malononitrile

5:7.80 (d, J = 8.9 Hz, 2H), 7.44 (s, 1H), 6.70 (d,
J =8.9 Hz, 2H), 3.14 (s, 6H)[2]

13C NMR (CDCls, 100 MHz) of 2-(4-

(Dimethylamino)benzylidene)malononitrile

5: 158.0, 154.1, 133.7, 119.4, 115.9, 114.9,
111.7, 71.9, 40.1[2]

Mass Spectrum (EI) of 2-

benzylidenemalononitrile

miz 154 (M+), 127, 103, 76[3]

Note: Specific spectroscopic data for 2-(3-(Dimethylamino)-1-

methoxyallylidene)malononitrile is not readily available in the provided search results. The
data presented is for the closely related and structurally similar compounds, 2-(4-
(Dimethylamino)benzylidene)malononitrile and 2-benzylidenemalononitrile, to provide an
expected spectral profile.

Experimental Protocols
Synthesis via Knoevenagel Condensation

The synthesis of 2-(3-(Dimethylamino)-1-methoxyallylidene)malononitrile is typically
achieved through a Knoevenagel condensation reaction. This reaction involves the nucleophilic
addition of an active hydrogen compound to a carbonyl group, followed by a dehydration
reaction.

General Protocol:

» An appropriate aldehyde or ketone is reacted with an active methylene compound, such as
malononitrile.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b135978
https://www.benchchem.com/product/b135978
https://www.benchchem.com/product/b135978
https://www.rsc.org/suppdata/d4/ob/d4ob01420k/d4ob01420k1.pdf
https://www.rsc.org/suppdata/d4/ob/d4ob01420k/d4ob01420k1.pdf
http://sedici.unlp.edu.ar/bitstream/handle/10915/166618/Art%C3%ADculo.pdf-PDFA.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/product/b135978?utm_src=pdf-body
https://www.benchchem.com/product/b135978?utm_src=pdf-body
https://www.benchchem.com/product/b135978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e The reaction is typically carried out in a suitable solvent, such as ethanol or a mixture of
ethanol and water.

e Abasic catalyst, such as piperidine or a benign catalyst like ammonium acetate, is often
employed to facilitate the reaction.[4]

e The reaction mixture is stirred at room temperature or heated to a specific temperature (e.g.,
75 °C) for a period ranging from minutes to several hours, with the progress monitored by
Thin Layer Chromatography (TLC).[5]

o Upon completion, the product is isolated. If the product precipitates, it can be collected by
filtration after cooling and washing with a non-solvent like cold water.

« If the product is soluble in the reaction mixture, it is extracted with an organic solvent like
ethyl acetate.

e The crude product is then purified, typically by column chromatography on silica gel.[5]

Purification

Column Chromatography:

A slurry of silica gel (100-200 mesh) in a suitable non-polar solvent (e.g., hexane) is packed
into a glass column.

e The crude product is dissolved in a minimal amount of the eluent or a slightly more polar
solvent and loaded onto the top of the silica gel bed.

e The column is eluted with a solvent system of increasing polarity, for example, a gradient of
ethyl acetate in hexane.

e Fractions are collected and analyzed by TLC to identify those containing the pure product.

e The fractions containing the pure compound are combined, and the solvent is removed
under reduced pressure to yield the purified 2-(3-(Dimethylamino)-1-
methoxyallylidene)malononitrile.
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Signaling Pathway and Experimental Workflow

Visualizations
Modulation of the Nrf2/Keapl Signaling Pathway

Malononitrile derivatives have been identified as modulators of the Keap1-Nrf2 pathway, a
critical signaling cascade in the cellular response to oxidative stress. Under basal conditions,
the transcription factor Nrf2 is sequestered in the cytoplasm by Keapl, which facilitates its
ubiquitination and subsequent proteasomal degradation. Electrophilic compounds, such as
some malononitrile derivatives, can react with cysteine residues on Keapl, leading to a
conformational change that disrupts the Keap1-Nrf2 interaction. This allows Nrf2 to translocate
to the nucleus, where it binds to the Antioxidant Response Element (ARE) and initiates the
transcription of a battery of cytoprotective genes.[6][7]

Click to download full resolution via product page

Caption: Nrf2/Keap1l signaling pathway modulation.
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Bioorthogonal Labeling Experimental Workflow

The unique reactivity of malononitriles makes them suitable for bioorthogonal chemistry, which
involves chemical reactions that can occur inside of living systems without interfering with
native biochemical processes.[8][9] A malononitrile-containing probe can be used to label a
specific biomolecule of interest that has been modified to contain a complementary reactive
group, such as an azodicarboxylate. This allows for the visualization and tracking of
biomolecules in their native environment.
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Caption: Bioorthogonal labeling workflow.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b135978?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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